Cas no 514829-71-1 ((4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid)

(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid structure
514829-71-1 structure
Product Name:(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid
CAS No:514829-71-1
MF:C17H22O6
MW:322.352985858917
CID:6626552
Update Time:2024-02-02

(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid
    • Inchi: 1S/C17H22O6/c1-17(2,3)16-22-13(15(20)23-16)12(14(18)19)9-10-6-5-7-11(8-10)21-4/h5-8,12-13,16H,9H2,1-4H3,(H,18,19)/t12?,13-,16?/m0/s1
    • InChI Key: KFUFBGWJPGYQIU-UYJPIKCFSA-N
    • SMILES: O1C(=O)[C@H](C(CC2=CC=CC(OC)=C2)C(O)=O)OC1C(C)(C)C

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 484.1±30.0 °C(Predicted)
  • pka: 3.86±0.10(Predicted)

(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid Related Literature

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